N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide

• IUPAC Name: N-(4-cyano-3-methyl-1,2-oxazol-5-yl)-4-fluorobenzamide
• InChI: InChI=1S/C12H8FN3O2/c1-7-10(6-14)12(18-16-7)15-11(17)8-2-4-9(13)5-3-8/h2-5H,1H3,(H,15,17)
• InChI Key: LHCFNHDJTSIJPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1C#N)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C12H8FN3O2
• Molecular Weight: 245.21 g/mol

Description

N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide, also known as CMIF, is an organic compound that is used in scientific research. It can be synthesized from a variety of starting materials, and has a wide range of applications in research. CMIF has been studied for its biochemical and physiological effects, and has been used in a number of laboratory experiments. Additionally, potential future directions for research involving CMIF will be discussed.

Scientific Research Applications

N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide has a number of applications in scientific research. It has been used in studies of enzyme inhibition and receptor binding, as well as studies of drug metabolism and pharmacokinetics. Additionally, N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide has been used to study the effects of drugs on cardiac and neuronal cells. It has also been used to study the effects of drugs on the central nervous system, as well as the effects of drugs on the immune system.

Mechanism of Action

The mechanism of action of N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide has been shown to bind to certain receptors, such as the serotonin 5-HT1A receptor and the dopamine D2 receptor.
Biochemical and Physiological Effects
N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide has been shown to have a number of biochemical and physiological effects. In studies of enzyme inhibition, N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide has been shown to have an inhibitory effect on the activity of certain drug-metabolizing enzymes, such as cytochrome P450 (CYP) enzymes. N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide has also been shown to have an inhibitory effect on the release of neurotransmitters, such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

The use of N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide in laboratory experiments has a number of advantages. N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide is relatively inexpensive and easy to synthesize, and it has a wide range of applications in scientific research. Additionally, N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide has been shown to have an inhibitory effect on the activity of certain enzymes and receptors, making it useful for studying the effects of drugs on the body.
However, there are also some limitations to the use of N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide in laboratory experiments. N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide is not a naturally occurring compound, and its effects may not be representative of the effects of naturally occurring compounds. Additionally, N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide has been shown to have an inhibitory effect on the release of neurotransmitters, which may lead to adverse effects in some experiments.

Future Directions

There are a number of potential future directions for research involving N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide. One potential direction is to further explore the mechanism of action of N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide and its effects on enzymes and receptors. Additionally, further research could be done to explore the effects of N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide on the release of neurotransmitters, as well as the effects of N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide on the immune system. Additionally, further research could be done to explore the effects of N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide on the metabolism of drugs, as well as the effects of N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide on cardiac and neuronal cells. Finally, further research could be done to explore the potential therapeutic applications of N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide.

Synthesis Methods

N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide can be synthesized through a number of different methods. One method involves the reaction of 4-fluorobenzenecarboxylic acid with 4-cyano-3-methyl-5-isoxazolone, followed by the addition of anhydrous ammonia. This reaction produces the desired product, N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide. Another method involves the reaction of 4-fluorobenzenecarboxylic acid with 4-cyano-3-methyl-5-isoxazolone, followed by the addition of sodium hydroxide and sodium bromide. This reaction also produces N-(4-cyano-3-methyl-5-isoxazolyl)-4-fluorobenzenecarboxamide.